4-Chloro-6-methoxynicotinimidamide hydrochloride

• Molecular Formula: C7H9Cl2N3O
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 4-chloro-6-methoxypyridine-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H8ClN3O.ClH/c1-12-6-2-5(8)4(3-11-6)7(9)10;/h2-3H,1H3,(H3,9,10);1H
• InChI Key: WDFSXXKZXIIDIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)Cl)C(=N)N.Cl

Description

4-Chloro-6-methoxynicotinimidamide hydrochloride is a useful research compound. Its molecular formula is C7H9Cl2N3O and its molecular weight is 222.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-6-methoxy-nicotinonitrile (10.1 g, 59.7 mmol) in THF (300 mL) at −78° C. was added LiHMDS (65.7 mL) dropwise and the reaction mixture stirred for 30 min before allowing to warm to RT and stirring for a further 1 h. The reaction was quenched by the addition of 1N HCl (to pH˜1) and then extracted three times with ethyl acetate. The aqueous layer was concentrated in vacuo to give brown solid which was azeotroped with toluene to give the title compound as a tan solid. Mixture with ammonium chloride, 72% title compound by weight. (15.2 g, 83%). 1H NMR 400 MHz (DMSO-d) δ: 9.68 (4H, d, J=15.79 Hz), 8.46 (1H, s), 7.47 (5H, t, J=50.66 Hz), 7.27 (1H, s), 3.95 (3H, s).